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Compound of Interest

Compound Name: ROCK2-IN-6 hydrochloride

Cat. No.: B10857433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of ROCK2-
IN-6 hydrochloride, a selective ROCK2 inhibitor. Adherence to this protocol will ensure the

accurate and reproducible preparation of this reagent for use in various experimental settings.

Quantitative Data Summary
A summary of the key quantitative data for ROCK2-IN-6 hydrochloride is presented in the

table below for easy reference.
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Parameter Value Source

Molecular Weight 521.95 g/mol [1][2]

Formula C₂₆H₂₂ClF₂N₇O · HCl [1]

CAS Number 2762238-94-6 [1]

Appearance Light yellow to yellow solid [3]

Recommended Solvent Dimethyl sulfoxide (DMSO) [3]

Solubility in DMSO 125 mg/mL (239.49 mM) [3]

Recommended Stock Solution

Concentration
10 mM - 50 mM in DMSO

Storage of Solid Compound 4°C, sealed from moisture [3]

Storage of Stock Solution
-80°C for up to 6 months;

-20°C for up to 1 month
[1][3]

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ROCK2-IN-6
hydrochloride in DMSO.

Materials:

ROCK2-IN-6 hydrochloride (solid powder)

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer
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(Optional) Sonicator

Procedure:

Equilibration: Before opening, allow the vial of ROCK2-IN-6 hydrochloride to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of ROCK2-IN-6 hydrochloride. For example, to prepare 1 mL of

a 10 mM stock solution, weigh out 5.22 mg of the compound.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 521.95 g/mol = 5.2195 mg

Solvent Addition: Add the appropriate volume of DMSO to the microcentrifuge tube

containing the weighed compound. To prepare a 10 mM solution with 5.22 mg of the

compound, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely

dissolved. Gentle warming (up to 60°C) and sonication can be used to aid dissolution if

necessary.[3] Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.[1][3]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][3] Ensure the tubes are tightly sealed to prevent

solvent evaporation and moisture absorption.

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,

and safety glasses, when handling chemical compounds.
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Handle ROCK2-IN-6 hydrochloride in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for complete safety and handling information.

Signaling Pathway and Experimental Workflow
ROCK2 Signaling Pathway
The Rho-associated coiled-coil containing protein kinase 2 (ROCK2) is a serine/threonine

kinase that plays a crucial role in regulating the actin cytoskeleton.[4] It is a downstream

effector of the small GTPase RhoA. The binding of active RhoA-GTP to the Rho-binding

domain of ROCK2 relieves its autoinhibitory conformation, leading to kinase activation.[4]

Activated ROCK2 then phosphorylates various downstream substrates, influencing cellular

processes such as contraction, adhesion, migration, and proliferation.
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Caption: ROCK2 signaling pathway and point of inhibition.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the sequential steps involved in the preparation of the

ROCK2-IN-6 hydrochloride stock solution.
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Workflow for ROCK2-IN-6 Hydrochloride Stock Solution Preparation
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Caption: Experimental workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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